Cas no 74416-91-4 (ethyl 3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate)

• Product Name: ethyl 3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate
• CAS No: 74416-91-4
• MF: C₁₅H₁₄N₂O₂S
• MW: 286.348862171173
• CID: 979258
• Update Time: 2025-06-09

ethyl 3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxylate
• ethyl 3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate
• 3-METHYL-6-PHENYLIMIDAZO[2,1-B]THIAZOLE-2-CARBOXYLIC ACID ETHYL ESTER
• ethyl 3-methyl-6-phenylimidazo[2,1-b]1,3-thiazoline-2-carboxylate
• ETHYL 3-METHYL-6-PHENYLIMIDAZO(2,1-B)(1,3)THIAZOLE-2-CARBOXYLATE
• HMS1761I02
• SBB038231
• STK978208
• ST50135157
• Z56812974

• Inchi： 1S/C15H14N2O2S/c1-3-19-14(18)13-10(2)17-9-12(16-15(17)20-13)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
• InChI Key： DZWPVLJSEZJBDG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)N2C=C(C3C=CC=CC=3)N=C12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 360
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on ethyl 3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate

Introduction to Ethyl 3-Methyl-6-Phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate (CAS No. 74416-91-4)

Ethyl 3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate (CAS No. 74416-91-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazothiazoles and is characterized by its unique structural features, which include a substituted imidazothiazole ring and an ester functional group. The compound's molecular formula is C₁₇H₁₅N₃O₂S, and it has a molecular weight of approximately 329.38 g/mol.

The structural complexity of ethyl 3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate makes it an intriguing candidate for various biological studies. The imidazothiazole core is known for its potential to interact with biological targets such as enzymes and receptors, which can lead to a wide range of pharmacological activities. Recent research has focused on the antimicrobial, antiviral, and anticancer properties of compounds with similar structures, highlighting the potential therapeutic applications of this compound.

In the context of antimicrobial activity, studies have shown that imidazothiazoles can exhibit potent activity against a variety of bacterial strains, including both Gram-positive and Gram-negative bacteria. The presence of the ester group in ethyl 3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate may enhance its ability to penetrate bacterial cell walls, thereby increasing its efficacy as an antimicrobial agent. Additionally, the phenyl substituent on the imidazothiazole ring can influence the compound's lipophilicity and solubility, which are crucial factors in determining its biological activity.

Regarding antiviral properties, recent advancements in virology have identified imidazothiazoles as potential inhibitors of viral replication. The specific mechanism by which these compounds exert their antiviral effects is still under investigation, but it is believed to involve interactions with viral enzymes or proteins essential for viral replication. The ester functional group in ethyl 3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate may play a role in modulating its antiviral activity by affecting its stability and bioavailability.

In the realm of anticancer research, imidazothiazoles have shown promise as potential anticancer agents due to their ability to induce apoptosis in cancer cells. Studies have demonstrated that these compounds can target specific signaling pathways involved in cell proliferation and survival, leading to the inhibition of cancer cell growth. The methyl substitution on the imidazothiazole ring in ethyl 3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate may enhance its binding affinity to these targets, thereby increasing its anticancer potential.

The synthesis of ethyl 3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate typically involves multistep reactions that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of a substituted thiosemicarbazide with an appropriate carboxylic acid or ester derivative. This process can be optimized using modern synthetic techniques such as microwave-assisted synthesis or catalytic methods to improve efficiency and reduce environmental impact.

The physicochemical properties of ethyl 3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate are also important considerations in its development as a pharmaceutical agent. These properties include solubility, stability, and partition coefficients (logP), which can significantly influence the compound's absorption, distribution, metabolism, excretion (ADME) profile. Researchers often use computational tools such as molecular dynamics simulations and quantum mechanical calculations to predict these properties and guide the optimization of the compound's structure.

In preclinical studies, ethyl 3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate has demonstrated favorable pharmacokinetic profiles in animal models. These studies have shown that the compound has good oral bioavailability and a reasonable half-life in plasma, which are desirable characteristics for a potential drug candidate. However, further research is needed to fully understand its metabolism and potential drug interactions.

The safety profile of ethyl 3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate is another critical aspect that must be thoroughly evaluated before it can be considered for clinical trials. Preclinical toxicity studies have indicated that the compound is generally well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. These findings underscore the importance of dose optimization and careful monitoring during clinical development.

In conclusion, ethyl 3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylate (CAS No. 74416-91-4) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique structural features and multifaceted biological activities make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its properties for clinical use, this compound holds significant potential to contribute to advancements in medicinal chemistry and pharmaceutical science.